Cas no 854031-99-5 (2-(ethylamino)-1-(7-ethyl-1H-indol-3-yl)-2-phenylethanone)

• Product Name: 2-(ethylamino)-1-(7-ethyl-1H-indol-3-yl)-2-phenylethanone
• CAS No: 854031-99-5
• MF: C₂₀H₂₂N₂O
• MW: 306.401484966278
• CID: 6284347
• PubChem ID: 4793342
• Update Time: 2024-01-06

2-(ethylamino)-1-(7-ethyl-1H-indol-3-yl)-2-phenylethanone Chemical and Physical Properties

Names and Identifiers

• Z44508783
• 2-(ethylamino)-1-(7-ethyl-1H-indol-3-yl)-2-phenylethanone
• MLS001177987
• 854031-99-5
• DTXSID601323603
• AKOS034352657
• cid_4793342
• WAY-651400
• CS-0290500
• EN300-7434704
• AB00734081-01
• SMR000592780
• BDBM79006
• 2-(ethylamino)-1-(7-ethyl-1H-indol-3-yl)-2-phenyl-ethanone
• HMS2919J19
• 1-(7-ethyl-1H-indol-3-yl)-2-(ethylamino)-2-phenylethan-1-one
• CHEMBL1712080

• Inchi： 1S/C20H22N2O/c1-3-14-11-8-12-16-17(13-22-18(14)16)20(23)19(21-4-2)15-9-6-5-7-10-15/h5-13,19,21-22H,3-4H2,1-2H3
• InChI Key： AAUMWNSHXIIZSU-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C(=CC=CC1=2)CC)C(C1C=CC=CC=1)NCC

Computed Properties

• Exact Mass: 306.173213330g/mol
• Monoisotopic Mass: 306.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Phenylacetylindoles